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Compound of Interest

Compound Name:
tert-Butyl (4-oxo-4-

phenylbutyl)carbamate

Cat. No.: B056628 Get Quote

CAS Number: 116437-41-3

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of tert-Butyl (4-oxo-4-
phenylbutyl)carbamate, a key intermediate in organic synthesis. The document details its

chemical and physical properties, provides a thorough experimental protocol for its synthesis,

and discusses its applications, particularly in the realm of medicinal chemistry and drug

development. All quantitative data is presented in structured tables for ease of reference, and

key workflows are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties
tert-Butyl (4-oxo-4-phenylbutyl)carbamate is a chemical compound notable for the presence

of a tert-butoxycarbonyl (Boc) protecting group on the amine, a common strategy in organic

synthesis to prevent unwanted reactions.[1] Its structure also features a carbonyl group and a

phenyl group attached to a butane chain, making it a valuable precursor for a variety of more

complex molecules.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 116437-41-3[2][3][4][5][6][7]

IUPAC Name tert-butyl N-(4-oxo-4-phenylbutyl)carbamate[4]

Molecular Formula C₁₅H₂₁NO₃[4][5][7]

SMILES
CC(C)

(C)OC(=O)NCCCC(=O)C1=CC=CC=C1[4]

InChI

InChI=1S/C15H21NO3/c1-15(2,3)19-14(18)16-

11-7-10-13(17)12-8-5-4-6-9-12/h4-6,8-9H,7,10-

11H2,1-3H3,(H,16,18)[4]

InChIKey BAEFUAYRWLKGRC-UHFFFAOYSA-N[4]

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Weight 263.33 g/mol [4][5][7]
PubChem, ChemScene, Santa

Cruz Biotechnology

Appearance Solid[6] Sigma-Aldrich

Melting Point 90-91°C[6] Sigma-Aldrich

Boiling Point 406.8°C at 760 mmHg[6] Sigma-Aldrich

Flash Point 199.8°C[6] Sigma-Aldrich

Purity ≥97%[5][6] ChemScene, Sigma-Aldrich

Storage Temperature 2-8°C, Sealed in dry conditions Sigma-Aldrich

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of tert-Butyl (4-oxo-4-
phenylbutyl)carbamate. The combination of Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) provides a detailed picture of the molecule's framework.
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Table 3: Spectroscopic Data

Technique Data Source

¹³C NMR Spectra John Wiley & Sons, Inc. (SpectraBase)[4]

GC-MS John Wiley & Sons, Inc. (SpectraBase)[4]

Synthesis and Experimental Protocols
The synthesis of tert-Butyl (4-oxo-4-phenylbutyl)carbamate can be achieved through the

reaction of a Boc-protected pyrrolidinone with a Grignard reagent.

Synthesis of tert-Butyl N-(4-oxo-4-
phenylbutyl)carbamate
A common synthetic route involves the treatment of tert-butyl 2-oxo-pyrrolidine-1-carboxylate

with phenylmagnesium bromide.[2]

Experimental Protocol:

Reaction Setup: Dissolve tert-butyl 2-oxo-pyrrolidine-1-carboxylate (7.03 g, 38 mmol) in

tetrahydrofuran (130 mL) in a suitable reaction vessel.[2]

Cooling: Cool the solution to -78°C using a dry ice/acetone bath.[2]

Addition of Grignard Reagent: Slowly add phenylmagnesium bromide (1.0 M solution, 50

mL) to the cooled solution at -78°C.[2]

Reaction: Stir the reaction mixture at -78°C for 2 hours.[2]

Quenching: Quench the reaction by the addition of 2 M hydrochloric acid solution (35 mL).[2]

Warming and Extraction: Allow the reaction mixture to slowly warm to room temperature.

Extract the aqueous layer with ethyl acetate (2 x 100 mL).[2]

Washing and Drying: Combine the organic phases and wash with saturated brine (50 mL).

Dry the organic layer over anhydrous sodium sulfate.[2]
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Isolation: Filter the solution and concentrate it under reduced pressure to yield the final

product.[2] This procedure has been reported to yield 9.56 g of the title compound, which

corresponds to a 96% yield.[2]

Reactants

Reaction Conditions

Work-up

tert-butyl 2-oxo-pyrrolidine-1-carboxylate

Reaction MixturePhenylmagnesium bromide

THF, -78°C, 2h

Quench with 2M HCl Extract with Ethyl Acetate Wash with Brine Dry over Na2SO4 Concentrate tert-Butyl (4-oxo-4-phenylbutyl)carbamateCrude Product
THF, -78°C, 2h

Click to download full resolution via product page

Synthesis workflow for tert-Butyl (4-oxo-4-phenylbutyl)carbamate.

Applications in Research and Drug Development
tert-Butyl (4-oxo-4-phenylbutyl)carbamate is primarily utilized as a synthetic intermediate in

the development of more complex molecules, particularly in the field of medicinal chemistry.[1]

Its bifunctional nature, containing both a protected amine and a ketone, allows for a wide range

of chemical transformations.

One notable application is in the synthesis of chiral pyrrolidines, which are important scaffolds

in many biologically active compounds.[3] The Boc-protecting group is advantageous as it can

be selectively removed under acidic conditions to reveal the free amine, which can then

undergo further reactions.[1]

While this compound itself is not typically the final active pharmaceutical ingredient, it serves as

a crucial building block. The general class of carbamates has a wide range of biological
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activities, including acting as insecticides by inhibiting acetylcholinesterase.[8][9] However, the

primary role of tert-Butyl (4-oxo-4-phenylbutyl)carbamate in drug discovery is as a structural

component rather than a direct therapeutic agent.
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Role of intermediates in a typical drug discovery workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b056628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
tert-Butyl (4-oxo-4-phenylbutyl)carbamate is classified as harmful if swallowed, in contact

with skin, or if inhaled.[4] Appropriate personal protective equipment, including gloves, lab coat,

and eye protection, should be worn when handling this compound. Work should be conducted

in a well-ventilated area or a fume hood.

Table 4: GHS Hazard Information

Hazard Class Category

Acute Toxicity, Oral 4[4]

Acute Toxicity, Dermal 4[4]

Acute Toxicity, Inhalation 4[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P317: IF SWALLOWED: Get medical help.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P317: Get medical help.[4]

P321: Specific treatment (see supplemental first aid instruction on this label).[4]
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P330: Rinse mouth.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Conclusion
tert-Butyl (4-oxo-4-phenylbutyl)carbamate is a valuable and versatile intermediate in organic

synthesis. Its well-defined properties and reliable synthetic route make it a staple for chemists

involved in the construction of complex molecular architectures, particularly for applications in

medicinal chemistry and drug discovery. The information provided in this guide serves as a

comprehensive resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: tert-Butyl (4-oxo-4-
phenylbutyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056628#tert-butyl-4-oxo-4-phenylbutyl-carbamate-
cas-number-116437-41-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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